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Cat. No.: B057063 Get Quote

An In-Depth Technical Guide to Methyl L-tert-leucinate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl L-tert-leucinate
hydrochloride, a significant amino acid derivative utilized in synthetic chemistry. The

document details its chemical and physical properties, provides an experimental protocol for its

synthesis, and illustrates the synthetic workflow. It is intended to be a valuable resource for

professionals in research and drug development.

Chemical and Physical Properties
Methyl L-tert-leucinate hydrochloride is the hydrochloride salt of the methyl ester of L-tert-

leucine.[1] Structurally, it is characterized by a tert-leucine core, which is an amino acid with a

bulky tert-butyl side chain, esterified with a methyl group.[1] This compound is a white to off-

white solid, typically in powder or crystalline form.[2][3][4] Its stability as a hydrochloride salt

enhances its ease of handling and storage.[4]

The quantitative properties of Methyl L-tert-leucinate hydrochloride are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C7H16ClNO2[2][4][5]

Molecular Weight 181.66 g/mol [2][3][4]

Appearance White to off-white solid[2]

Melting Point 183–186°C[1]

Boiling Point 206.8°C[1]

Flash Point 78.9°C[1]

Optical Activity [α]20/D +17.5±1°, c = 1% in methanol[3]

Solubility In Vitro: DMSO : 100 mg/mL (550.48 mM)[2]

Experimental Protocol: Synthesis of Methyl L-tert-
leucinate hydrochloride
The following protocol details a common method for the synthesis of Methyl L-tert-leucinate
hydrochloride via the esterification of L-tert-leucine using thionyl chloride in methanol. This

method is widely employed for the preparation of amino acid methyl esters.

Materials:

L-tert-leucine

Methanol (MeOH)

Thionyl chloride (SOCl2)

Diethyl ether

Round-bottom flask

Magnetic stirrer

Reflux condenser
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Ice bath

Rotary evaporator

Procedure:

Reaction Setup: To a solution of L-tert-leucine (1.0 g, 7.7 mmol) in methanol (60 mL), add

thionyl chloride (5.6 mL, 77 mmol) dropwise at 0°C (ice bath).[4]

Reaction: The reaction mixture is then heated at reflux for 16 hours.[4]

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Workup: After the reaction is complete, the volatiles are removed under reduced pressure

using a rotary evaporator.[4]

Purification: The resulting residue is triturated with diethyl ether to yield a white solid.[4]

Isolation: The solid product is collected by filtration and dried in vacuo to obtain Methyl L-
tert-leucinate hydrochloride.[4]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of Methyl L-tert-leucinate
hydrochloride.
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Caption: Synthesis workflow for Methyl L-tert-leucinate hydrochloride.

Applications in Research and Drug Development
Methyl L-tert-leucinate hydrochloride serves as a crucial building block in various areas of

chemical synthesis, particularly in the pharmaceutical industry.

Peptide Synthesis: It is a valuable precursor in both solution-phase and solid-phase peptide

synthesis.[3] The bulky tert-butyl group can impart unique conformational constraints on the

resulting peptides.

Chiral Building Block: Due to its inherent chirality, it is widely used in the asymmetric

synthesis of complex organic molecules.[1] This is particularly important in the development

of pharmaceuticals where stereochemistry is critical for efficacy and safety.

PROTACs and Synthetic Cannabinoids: The compound is utilized in the development of

proteolysis-targeting chimeras (PROTACs) and synthetic cannabinoids, which are areas of

active research in drug discovery.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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